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Compound of Interest

3-Benzylidene-2-benzofuran-1-
Compound Name:
one

cat. No.: B7823166

Essential Safety and Handling Guide for 3-
Benzylidene-2-benzofuran-1-one

This guide provides essential safety and logistical information for handling 3-Benzylidene-2-
benzofuran-1-one in a laboratory setting. The information is intended for researchers,
scientists, and drug development professionals. Note that a specific Safety Data Sheet (SDS)
for 3-Benzylidene-2-benzofuran-1-one is not readily available. Therefore, the following
recommendations are extrapolated from the SDS of the closely related compound, 2,3-
Benzofuran, and general principles of laboratory safety. A thorough risk assessment should be
conducted before handling this chemical.

Hazard Identification and Classification

Based on the data for the related compound 2,3-Benzofuran, 3-Benzylidene-2-benzofuran-1-
one should be treated as a hazardous chemical. Potential hazards are summarized below.
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Hazard Class

Classification

Precautionary Statement

Flammable liquids Category 3 Flammable liquid and vapor.[1]
) L Suspected of causing cancer.

Carcinogenicity Category 2 o

) o N May cause skin irritation upon
Skin corrosion/irritation Not Classified

prolonged contact.
Serious eye damage/eye - o
Not Classified May cause eye irritation.

irritation

Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when handling 3-Benzylidene-2-benzofuran-1-one.

The following table outlines the recommended PPE.

Protection Type

Recommended Equipment

Standard

Eye and Face Protection

Chemical safety goggles or a
face shield where splashing is

possible.

OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat or chemical-resistant

overalls.[2]

Consult glove manufacturer's

compatibility charts.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
working outside of a fume
hood or if exposure limits are

exceeded.[1]

Follow OSHA's Respiratory
Protection Standard (29 CFR
1910.134).[3]

Foot Protection

Closed-toe, chemical-resistant

safety footwear.[4]
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Safe Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
Engineering Controls:

« Always handle 3-Benzylidene-2-benzofuran-1-one in a well-ventilated area, preferably
within a chemical fume hood.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]
e Ensure eyewash stations and safety showers are readily accessible.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[1]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

Avoid contact with skin and eyes. Avoid inhalation of vapor or mist.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep refrigerated.[1]

o Store locked up.[1]

e Incompatible materials include strong oxidizing agents.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Instructions

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[1]

Immediately wash off with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[1]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Clean mouth with water and drink plenty of
water afterwards. Do not induce vomiting. Call a

Ingestion o _ _ ,
physician or poison control center immediately.

[1]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure adequate ventilation.
» Contain: Use a non-combustible absorbent material like sand or earth to soak up the spill.

o Collect: Use spark-proof tools to collect the material and place it in a suitable, closed
container for disposal.[1]

o Clean: Clean the spill area thoroughly with a suitable solvent.
Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

e Do not flush into surface water or sanitary sewer systems.[1]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the logical flow for handling 3-Benzylidene-2-benzofuran-1-

one, from preparation to disposal, emphasizing safety at each step.
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Caption: Standard Operating Procedure for Handling 3-Benzylidene-2-benzofuran-1-one.
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Spill Response Protocol
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Caption: Emergency Protocol for a Chemical Spill of 3-Benzylidene-2-benzofuran-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.govV]

» 3. americanchemistry.com [americanchemistry.com]

e 4. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 3-
Benzylidene-2-benzofuran-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823166#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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